Cas no 156458-95-6 ((5E)-5-(3-Bromopropylidene)-10,11-dihydro-5H-dibenzoa,dcyclohepten-10-ol)

• Product Name: (5E)-5-(3-Bromopropylidene)-10,11-dihydro-5H-dibenzoa,dcyclohepten-10-ol
• CAS No: 156458-95-6
• Molecular Formula: C₁₈H₁₇OBr
• Molecular Weight: 329.23098
• CID: 1331777
• PubChem ID: 10314483

(5E)-5-(3-Bromopropylidene)-10,11-dihydro-5H-dibenzoa,dcyclohepten-10-ol Properties

Names and Identifiers

• (5E)-5-(3-bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-ol
• 5H-dibenzo[a,d]cyclohepten-10-ol, 5-(3-bromopropylidene)-10,11-dihydro-, (5E)-
• (5E)-5-(3-Bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-ol; 5H-dibenzo[a,d]cyclohepten-10-ol, 5-(3-bromopropylidene)-10,11-dihydro-, (5E)-
• 156458-95-6
• DTXSID701144703
• (5E)-5-(3-Bromopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-10-ol
• SCHEMBL2856324

• InChIKey： KNGHLHQCMDBTQE-XNTDXEJSSA-N
• Inchi： InChI=1S/C18H17BrO/c19-11-5-10-15-14-7-2-1-6-13(14)12-18(20)17-9-4-3-8-16(15)17/h1-4,6-10,18,20H,5,11-12H2/b15-10+
• SMILES： C1C(C2=CC=CC=C2C(=CCCBr)C3=CC=CC=C31)O

Computed Properties

• Exact Mass: 328.04631
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 328.04628g/mol
• Heavy Atom Count: 20
• Complexity: 351
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes